1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one

• Molecular Formula: C13H17FO2
• Molecular Weight: 224.27 g/mol
• IUPAC Name: 1-[5-fluoro-2-(2-methylpropoxy)phenyl]propan-1-one
• InChI: InChI=1S/C13H17FO2/c1-4-12(15)11-7-10(14)5-6-13(11)16-8-9(2)3/h5-7,9H,4,8H2,1-3H3
• InChI Key: GRLWYKWEQFULCL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)F)OCC(C)C

Description

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one is an organic compound with the molecular formula C13H17FO2 and a molecular weight of 224.27 g/mol . It belongs to the class of aromatic ketones and is characterized by the presence of a fluorine atom and an isobutoxy group attached to a phenyl ring.

Preparation Methods

The synthesis of 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluoro-2-isobutoxybenzene and propan-1-one.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of alcohols.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions, leading to the formation of various derivatives.

Scientific Research Applications

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in various biological processes.

Pathways: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one can be compared with other similar compounds:

Similar Compounds: Examples include 1-(5-Fluoro-2-methoxyphenyl)propan-1-one and 1-(5-Fluoro-2-ethoxyphenyl)propan-1-one.

Uniqueness: The presence of the isobutoxy group in this compound imparts unique chemical and physical properties, making it distinct from its analogs.